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Compound of Interest

Compound Name: Chitotriose trihydrochloride

Cat. No.: B12420981 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the proper disposal of

Chitotriose trihydrochloride, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Chitotriose
trihydrochloride with appropriate care due to its potential health hazards. The substance is

suspected of damaging fertility or the unborn child and may cause damage to organs through

prolonged or repeated exposure.[1] Therefore, adherence to the following safety protocols is

mandatory:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Avoid Inhalation: Do not breathe the dust.[1] Handle the compound in a well-ventilated area

or under a chemical fume hood.

Medical Attention: In case of exposure or if you feel unwell, seek immediate medical advice.

[1]
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The following table summarizes the key quantitative and physical properties of Chitotriose
trihydrochloride for easy reference.

Property Value Source

CAS Number 117436-78-9 [2]

Molecular Formula C₁₈H₃₅N₃O₁₃ · 3HCl [2]

Molecular Weight 610.86 g/mol [2]

Appearance
White to Almost white powder

to crystal
[1][2]

Purity >85.0% (qNMR) [1][2]

Melting Point 254 - 256 °C [2]

Storage
Store at 2 - 8 °C, under inert

gas
[2]

Step-by-Step Disposal Protocol
The fundamental principle for the disposal of Chitotriose trihydrochloride is to ensure that it

is managed by a licensed and approved waste disposal facility.

Waste Collection:

Collect waste Chitotriose trihydrochloride and any contaminated materials (e.g.,

weighing paper, pipette tips) in a clearly labeled, sealed, and appropriate waste container.

The container must be compatible with the chemical and properly labeled with the

contents ("Waste Chitotriose trihydrochloride") and relevant hazard symbols.

Container Decontamination:

Thoroughly rinse empty containers with a suitable solvent (e.g., water) three times.

Collect the rinsate as hazardous waste and add it to the designated waste container for

Chitotriose trihydrochloride.
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After triple-rinsing, the container can be disposed of as non-hazardous waste, in

accordance with institutional and local regulations.

Storage of Waste:

Store the sealed waste container in a designated, secure, and well-ventilated waste

accumulation area, away from incompatible materials.

Follow all institutional guidelines for the temporary storage of chemical waste.

Final Disposal:

Arrange for the collection of the chemical waste by a licensed hazardous waste disposal

company.

The final and approved method of disposal is to transfer the contents and the container to

an approved waste disposal plant.[1]

Ensure all necessary documentation for the waste transfer is completed and retained as

per regulatory requirements.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Chitotriose
trihydrochloride.
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Start: Handling Chitotriose Trihydrochloride

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste Material
(Solid & Contaminated Items)

Triple-Rinse Empty Containers

Store in Labeled, Sealed
Waste Container

Collect Rinsate as Hazardous Waste

Store in Designated
Waste Accumulation Area

Arrange for Professional
Waste Collection

Transport to Approved
Waste Disposal Plant

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Chitotriose trihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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